Cas no 2228387-97-9 (methyl 2-methyl-5-(2-sulfanylethyl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(2-sulfanylethyl)furan-3-carboxylate
• CAS No: 2228387-97-9
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 6082783
• PubChem ID: 165608955
• Update Time: 2025-05-19

methyl 2-methyl-5-(2-sulfanylethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(2-sulfanylethyl)furan-3-carboxylate
• 2228387-97-9
• EN300-1749963

• Inchi： 1S/C9H12O3S/c1-6-8(9(10)11-2)5-7(12-6)3-4-13/h5,13H,3-4H2,1-2H3
• InChI Key： RCVBGMPRMJJIQW-UHFFFAOYSA-N
• SMILES： SCCC1=CC(C(=O)OC)=C(C)O1

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.4Ų

Additional information on methyl 2-methyl-5-(2-sulfanylethyl)furan-3-carboxylate

Methyl 2-Methyl-5-(2-Sulfanylethyl)Furan-3-Carboxylate: A Comprehensive Overview

Methyl 2-Methyl-5-(2-Sulfanylethyl)Furan-3-Carboxylate (CAS No. 2228387-97-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of furan derivatives, which are known for their aromaticity and potential applications in drug design and chemical synthesis.

The molecular structure of Methyl 2-Methyl-5-(2-Sulfanylethyl)Furan-3-Carboxylate consists of a furan ring substituted with a methyl group at position 2, a carboxylic acid methyl ester at position 3, and a sulfanylmethyl group at position 5. The presence of the sulfur atom in the sulfanylmethyl group introduces interesting electronic properties, making this compound a valuable substrate for further functionalization and exploration in various chemical reactions.

Recent studies have highlighted the potential of furan derivatives like this compound in the development of new pharmaceutical agents. The sulfur-containing moiety has been shown to enhance bioavailability and stability, making it an attractive candidate for drug delivery systems. Additionally, the methyl ester group can be easily modified to introduce additional functionalities, further expanding its utility in medicinal chemistry.

From a synthetic perspective, Methyl 2-Methyl-5-(2-Sulfanylethyl)Furan-3-Carboxylate can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. Researchers have demonstrated that the synthesis can be optimized using green chemistry principles, such as catalytic cross-coupling methods that minimize waste and improve efficiency.

In terms of applications, this compound has shown promise in the field of agrochemistry as well. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has been explored extensively. The furan ring's reactivity under certain conditions allows for the incorporation of bioactive groups that can target specific pests or weeds without harming beneficial organisms.

Moreover, Methyl 2-Methyl-5-(2-Sulfanylethyl)Furan-3-Carboxylate has been investigated for its role in polymer chemistry. The sulfur atom in the molecule can participate in cross-linking reactions, leading to the formation of high-performance polymers with applications in electronics and advanced materials.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the sulfur atom significantly influences the molecule's electron distribution, which could be exploited for designing novel sensors or catalytic systems.

In conclusion, Methyl 2-Methyl-5-(2-Sulfanylethyl)Furan-3-Carboxylate (CAS No. 2228387-97-9) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing both academic and industrial pursuits.